Cas no 51892-16-1 (N-(pyridin-3-yl)methylidenehydroxylamine)
N-(pyridin-3-yl)methylidenehydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- (E)-pyridine-3-carbaldehydeoxime
- N-(pyridin-3-yl)methylidenehydroxylamine
- AKOS016340072
- 3-Pyridinecarboxaldehyde oxime
- EN300-7293724
- 3-Pyridine-aldoxime
- CHEMBL3632666
- NSC66485
- Pyridine-3-aldoxime
- NSC-66485
- 51892-16-1
- EINECS 214-782-8
- CS-0132393
- 214-782-8
- (E)-N-hydroxy-1-(pyridin-3-yl)methanimine
- 3-Pyridinecarboxaldehyde, oxime, (E)-
- 3-Pyridinealdoxime
- 3-Pyridinecarboxaldehyde, oxime
- 3-Pyridinealdoxime, 98%
- N53V9GSS65
- (3E)-pyridine-3-carbaldehyde oxime
- pyridinaldoxim
- 3-Pyridinecarboxaldehyde, oxime, [C(E)]-
- 3-Pyridinecarboxaldehyde, oxime (9CI)
- Nicotinaldehyde, oxime
- (E)-nicotinaldehyde oxime
- MFCD00006409
- Nicotinaldoxime
- NSC 66485
- Nicotinaldehyde oxime
- SCHEMBL982690
- STL033040
- N-[(pyridin-3-yl)methylidene]hydroxylamine
- 3-PYRIDINECARBOXALDEHYDE OXIME (E)
- (E)-N-[(pyridin-3-yl)methylidene]hydroxylamine
- 5P-059
- 1193-92-6
- (NE)-N-(pyridin-3-ylmethylidene)hydroxylamine
- CS-0356552
- PYRIDINE, 3-FORMYL-, OXIME
- bmse000621
-
- MDL: MFCD00006409
- Inchi: 1S/C6H6N2O/c9-8-5-6-2-1-3-7-4-6/h1-5,9H/b8-5+
- InChI Key: YBKOPFQCLSPTPV-VMPITWQZSA-N
- SMILES: O/N=C/C1C=NC=CC=1
Computed Properties
- Exact Mass: 122.048012819Da
- Monoisotopic Mass: 122.048012819Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 45.5Ų
N-(pyridin-3-yl)methylidenehydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7052199-0.05g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.05g |
$19.0 | 2023-08-31 | |
| Enamine | EN300-7052199-0.1g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.1g |
$19.0 | 2023-08-31 | |
| Enamine | EN300-7052199-0.25g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.25g |
$19.0 | 2023-08-31 | |
| Enamine | EN300-7052199-0.5g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.5g |
$21.0 | 2023-08-31 | |
| Enamine | EN300-7052199-1g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 1g |
$26.0 | 2023-08-31 | |
| Enamine | EN300-7052199-2.5g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 2.5g |
$27.0 | 2023-08-31 | |
| Enamine | EN300-7052199-5g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 5g |
$33.0 | 2023-08-31 | |
| Enamine | EN300-7052199-10g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 10g |
$47.0 | 2023-08-31 | |
| Enamine | EN300-7293724-0.05g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.05g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-7293724-0.1g |
N-[(pyridin-3-yl)methylidene]hydroxylamine |
51892-16-1 | 95% | 0.1g |
$19.0 | 2023-05-29 |
N-(pyridin-3-yl)methylidenehydroxylamine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on N-(pyridin-3-yl)methylidenehydroxylamine
Comprehensive Analysis of N-(pyridin-3-yl)methylidenehydroxylamine (CAS No. 51892-16-1): Properties, Applications, and Research Trends
N-(pyridin-3-yl)methylidenehydroxylamine (CAS No. 51892-16-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This pyridine-derived hydroxylamine derivative features a reactive methylidenehydroxylamine group, enabling diverse chemical transformations. Recent studies highlight its role as a key intermediate in synthesizing heterocyclic compounds, particularly in developing novel bioactive molecules with potential therapeutic applications.
The compound's structural motif combines a pyridine ring with a hydroxylamine functionality, creating a versatile scaffold for medicinal chemistry applications. Researchers are particularly interested in its chelation properties and potential as a ligand precursor in coordination chemistry. The Schiff base-like characteristics of N-(pyridin-3-yl)methylidenehydroxylamine make it valuable for designing metal-organic frameworks (MOFs) and catalytic systems, addressing current demands for sustainable chemical processes.
In the context of drug discovery, this compound has shown promise in the development of enzyme inhibitors targeting various biological pathways. Its molecular hybridization potential allows for the creation of multifunctional pharmacophores, aligning with modern trends in polypharmacology. Recent patent literature reveals growing interest in 51892-16-1 derivatives as potential anti-inflammatory agents and neuroprotective compounds, reflecting the pharmaceutical industry's focus on addressing chronic diseases and neurological disorders.
From a synthetic chemistry perspective, N-(pyridin-3-yl)methylidenehydroxylamine serves as a valuable building block for click chemistry applications and bioconjugation strategies. Its reactivity profile enables efficient C-N bond formation, making it useful for constructing complex nitrogen-containing heterocycles. These properties are particularly relevant in the development of biocompatible materials and targeted drug delivery systems, areas experiencing rapid growth in biomedical research.
The compound's physicochemical properties have been extensively characterized, including its solubility profile in various organic solvents and thermal stability parameters. These characteristics are crucial for process chemistry optimization and formulation development. Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have improved the detection and quantification of 51892-16-1 in complex matrices, supporting quality control in chemical manufacturing.
Environmental considerations of N-(pyridin-3-yl)methylidenehydroxylamine have become increasingly important, with studies focusing on its biodegradation pathways and ecotoxicological profile. The compound's green chemistry potential is being evaluated through atom economy assessments and catalytic process development. These investigations align with global trends toward sustainable chemistry and reduced environmental impact of chemical production.
In material science applications, researchers are exploring the use of CAS 51892-16-1 derivatives in functional coatings and smart materials. The compound's ability to form coordination polymers with transition metals opens possibilities for developing advanced materials with tailored optical or electronic properties. This intersects with growing interest in organic electronics and energy storage solutions, addressing current technological challenges in renewable energy sectors.
The commercial availability of N-(pyridin-3-yl)methylidenehydroxylamine has improved significantly, with multiple suppliers offering high-purity grades for research purposes. Quality specifications typically include ≥98% purity by HPLC analysis, with strict controls on residual solvents and heavy metal content. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain the compound's stability and prevent degradation products formation.
Future research directions for 51892-16-1 include exploration of its structure-activity relationships in biological systems and development of scalable synthetic routes for industrial applications. The compound's versatility positions it as a valuable tool in combinatorial chemistry and high-throughput screening platforms. As computational methods advance, in silico studies of N-(pyridin-3-yl)methylidenehydroxylamine derivatives are expected to accelerate discovery of novel applications in precision medicine and materials design.
From a regulatory perspective, proper safety documentation and risk assessment protocols should accompany any research involving CAS 51892-16-1. While not classified as hazardous under current major chemical inventories, standard laboratory precautions for handling organic compounds apply. Researchers should consult updated safety data sheets and implement appropriate engineering controls when working with this material.
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